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Compound Name: 3-Chloro-4-nitro-1H-indole
CAS No.: 208511-07-3
Cat. No.: B1590663
Get Quote
. J

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural basis for a
multitude of natural products, pharmaceuticals, and biologically active compounds.[1] Its
unique electronic properties and versatile reactivity have made it a "privileged structure” in drug
discovery. The strategic placement of substituents onto the indole ring can dramatically
modulate its physicochemical properties and biological activity. This guide focuses on a
specific, albeit less documented, derivative: 3-Chloro-4-nitro-1H-indole.

It is important to note that a dedicated CAS (Chemical Abstracts Service) number for 3-Chloro-
4-nitro-1H-indole could not be readily identified in comprehensive chemical databases. This
suggests that it is a novel or less-common isomer. Consequently, this guide has been
meticulously compiled by extrapolating data from closely related, commercially available
isomers and foundational principles of indole chemistry. The insights provided herein are
intended to serve as a robust theoretical and practical framework for researchers interested in
the synthesis and application of this promising molecule.

Physicochemical and Structural Characteristics
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The fundamental properties of 3-Chloro-4-nitro-1H-indole are derived from its molecular

formula, CsHsCIN20:2. A detailed comparison with its known isomers provides a predictive

baseline for its characteristics.

3-Chloro-4-nitro-

3-chloro-7-nitro-1H-

4-chloro-7-nitro-1H-

Property 1H-indole . .
] indole[2][3][4]1[5] indole

(Predicted)
CAS Number Not readily available 165669-14-7 96831-52-6
Molecular Formula CsHsCIN20:2 CsHsCIN20:2 CsHsCIN20:2
Molecular Weight 196.59 g/mol 196.59 g/mol 196.59 g/mol

3-Chloro-4-nitro-1H- 3-chloro-7-nitro-1H- 4-chloro-7-nitro-1H-
IUPAC Name

indole indole indole

Predicted:

QDGYVAQMPDTWIE NDHBCNHRLXZLGN-

InChl Key ZJBCXJFLCFCAJO-

UHFFFAOYSA-N

-UHFFFAOYSA-N

UHFFFAOYSA-N

Predicted: Yellow to

Physical Form ) Yellow solid Not specified
brown solid

Purity Not applicable >97% Not specified

Storage Temperature Predicted: 2-8°C 0-8°C Not specified

Proposed Synthesis and Mechanistic Rationale

The synthesis of 3-Chloro-4-nitro-1H-indole can be approached through several strategic

routes, primarily involving the sequential introduction of the chloro and nitro functionalities onto

the indole scaffold. The choice of the synthetic pathway is dictated by the directing effects of

the substituents on the indole ring.

Synthetic Pathway: Nitration of 3-Chloro-1H-indole

A plausible and efficient route involves the electrophilic nitration of commercially available 3-

chloro-1H-indole. The C3 position of the indole ring is typically the most nucleophilic and prone

to electrophilic attack. However, with the C3 position already occupied by a chlorine atom, the
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incoming electrophile (the nitronium ion, NO2*) will be directed to other positions on the ring.
The chloro substituent is an ortho-, para-directing deactivator. In the context of the indole ring
system, nitration is expected to occur on the benzene portion of the molecule. The most likely
position for nitration would be C4, influenced by the directing effect of the pyrrole nitrogen.

Proposed Synthesis of 3-Chloro-4-nitro-1H-indole

G-Chloro—lH—indole) w

Nitration

Key Reactivity: Reduction of the Nitro Group

G—Chloro-4-nitro—1H—indola
Reduction

(
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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